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Compound of Interest

Compound Name:
3'-Fluoro-4'-

methoxyacetophenone

Cat. No.: B120032 Get Quote

Essential Safety and Handling Guide for 3'-Fluoro-4'-
methoxyacetophenone
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 3'-Fluoro-4'-methoxyacetophenone. The following

procedures and recommendations are designed to ensure safe operational handling and

disposal.

Chemical Profile:

Property Value

Chemical Name 1-(3-fluoro-4-methoxyphenyl)ethan-1-one

CAS Number 455-91-4

Molecular Formula C₉H₉FO₂

Appearance Off-white to almost white powder or crystal.[1][2]

Melting Point 92-94 °C

Hazards
Skin Irritant, Serious Eye Irritant, May cause

respiratory irritation.[1][3]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure safety. The following table

summarizes the recommended equipment for handling 3'-Fluoro-4'-methoxyacetophenone.

Body Part PPE Recommendation Specifications

Eyes Safety Goggles

Must be tested and approved

under government standards

such as EN166 (EU) or ANSI

Z87.1 (US).[3] Should provide

side protection.

Hands Chemical-resistant gloves

Nitrile, Neoprene, or Butyl

rubber gloves are suitable.[4]

Gloves must be inspected

before use and disposed of

properly after handling the

chemical.[5]

Respiratory NIOSH-approved respirator

A dust mask (e.g., N95) is

recommended for low-level

exposures.[5] For higher-level

protection or in poorly

ventilated areas, a respirator

with organic vapor cartridges is

advised.[5]

Body Laboratory Coat
A standard lab coat should be

worn to prevent skin contact.

Safe Handling and Storage Protocol
Adherence to the following procedural steps is crucial for the safe handling and storage of 3'-
Fluoro-4'-methoxyacetophenone.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[3]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6][7]

Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves for

any signs of damage.

Weighing and Transfer: This compound is a solid powder, so care should be taken to avoid

creating dust.[3][5] Use a spatula for transfers. If possible, perform these actions in a glove

box or a ventilated enclosure.

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid

splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves

were worn.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][8]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Disposal Plan
Contaminated materials and waste must be disposed of in a safe and compliant manner.

Waste Collection: Collect all waste containing 3'-Fluoro-4'-methoxyacetophenone in a

designated, labeled, and sealed container.

Disposal: Dispose of the chemical waste through a licensed professional waste disposal

service.[5] Do not dispose of it down the drain.[5] Follow all local, state, and federal

regulations for hazardous waste disposal.

Emergency Procedures
In the event of an exposure or spill, immediate action is required.
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Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][8] If skin

irritation occurs, seek medical attention.[1][3]

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3] If feeling

unwell, call a poison center or doctor.[3]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek medical attention.[3]

[6]

Spill: For small spills, carefully sweep up the solid material, avoiding dust formation, and

place it in a suitable container for disposal.[3][5] Ensure the area is well-ventilated. For large

spills, evacuate the area and follow emergency procedures.

Visual Workflow for Safe Handling and Emergency
Response
The following diagram illustrates the standard operating procedure for handling 3'-Fluoro-4'-
methoxyacetophenone and the appropriate emergency response actions.

Caption: Workflow for handling 3'-Fluoro-4'-methoxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3'-Fluoro-4'-methoxyacetophenone | 455-91-4 | Tokyo Chemical Industry UK Ltd.
[tcichemicals.com]

2. ossila.com [ossila.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.tcichemicals.com/GB/en/p/F0366
https://www.fishersci.com/store/msds?partNumber=AAH2582606&productDescription=3+-CHLRO-4+-METHOXYACETOPHE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/GB/en/p/F0366
https://downloads.ossila.com/msds/3-fluoro-4-methoxyacetophenone.pdf
https://downloads.ossila.com/msds/3-fluoro-4-methoxyacetophenone.pdf
https://www.tcichemicals.com/GB/en/p/F0366
https://downloads.ossila.com/msds/3-fluoro-4-methoxyacetophenone.pdf
https://downloads.ossila.com/msds/3-fluoro-4-methoxyacetophenone.pdf
https://downloads.ossila.com/msds/3-fluoro-4-methoxyacetophenone.pdf
https://downloads.ossila.com/msds/3-fluoro-4-methoxyacetophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AAA16891&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://downloads.ossila.com/msds/3-fluoro-4-methoxyacetophenone.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1008/4prime-Methoxyacetophenone%20(Sigma%20Aldrich)%209-14-2012.pdf
https://www.benchchem.com/product/b120032?utm_src=pdf-body
https://www.benchchem.com/product/b120032?utm_src=pdf-body
https://www.benchchem.com/product/b120032?utm_src=pdf-body
https://www.benchchem.com/product/b120032?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/GB/en/p/F0366
https://www.tcichemicals.com/GB/en/p/F0366
https://www.ossila.com/products/3-fluoro-4-methoxyacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. downloads.ossila.com [downloads.ossila.com]

4. sjsu.edu [sjsu.edu]

5. beta.lakeland.edu [beta.lakeland.edu]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3'-Fluoro-4'-
methoxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120032#personal-protective-equipment-for-handling-
3-fluoro-4-methoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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